2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(2-naphthyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(2-naphthyl)ethanone, also known as ANIT, is a synthetic chemical compound that has been widely used in scientific research. ANIT is a thiadiazole derivative that has been synthesized using various methods, and it has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(2-naphthyl)ethanone inhibits the transport of bile acids from the liver to the small intestine by binding to and inhibiting the function of the bile salt export pump (BSEP). BSEP is a protein that is responsible for transporting bile acids from the liver to the small intestine. By inhibiting BSEP, this compound causes the accumulation of bile acids in the liver, leading to cholestasis.
Biochemical and Physiological Effects:
This compound-induced cholestasis has been shown to have a variety of biochemical and physiological effects. These include an increase in liver enzymes, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST), as well as an increase in bilirubin levels. This compound-induced cholestasis also leads to the accumulation of bile acids in the liver, which can cause liver damage and inflammation.
Advantages and Limitations for Lab Experiments
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(2-naphthyl)ethanone has several advantages as a tool for studying cholestasis in animal models. It is easy to administer and has a high degree of reproducibility. This compound-induced cholestasis also closely mimics the pathophysiology of human cholestasis, making it a valuable tool for developing new treatments for the condition. However, there are also some limitations to using this compound in lab experiments. This compound-induced cholestasis can be variable depending on the animal model used, and it can be difficult to control the severity of the cholestasis.
Future Directions
There are several future directions for research involving 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(2-naphthyl)ethanone. One area of research is the development of new treatments for cholestasis. This compound can be used as a tool for screening potential new treatments for the condition. Another area of research is the development of new animal models for studying cholestasis. This compound-induced cholestasis is a useful tool, but it has limitations, and new models may provide more insights into the pathophysiology of the condition. Finally, there is a need for more research into the long-term effects of this compound-induced cholestasis, particularly in terms of liver damage and inflammation.
Synthesis Methods
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(2-naphthyl)ethanone can be synthesized using various methods, including the reaction of 2-naphthylamine with thiosemicarbazide in the presence of acetic anhydride and sulfuric acid. Another method involves the reaction of 2-naphthylamine with thiosemicarbazide in the presence of hydrochloric acid and sodium nitrite. This compound can also be synthesized by the reaction of 2-naphthylamine with thiosemicarbazide in the presence of potassium hydroxide and carbon disulfide.
Scientific Research Applications
2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-1-(2-naphthyl)ethanone has been widely used in scientific research as a tool to induce cholestasis in animal models. Cholestasis is a condition in which the flow of bile from the liver to the small intestine is impaired, leading to the accumulation of bile in the liver. This compound has been shown to induce cholestasis by inhibiting the transport of bile acids from the liver to the small intestine. This makes this compound a useful tool for studying the pathophysiology of cholestasis and developing new treatments for the condition.
Properties
IUPAC Name |
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-1-naphthalen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3OS2/c15-13-16-17-14(20-13)19-8-12(18)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H2,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYQQIGBTXMEVGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)CSC3=NN=C(S3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.